Cas no 1803790-44-4 (Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate
• CAS No: 1803790-44-4
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4944380
• Update Time: 2025-10-29

Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-2-20-12(19)5-8-3-9(6-17)10(7-18)4-11(8)13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： DMZRRXJILNMEFU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(C#N)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate (CAS No. 1803790-44-4)

Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate (CAS No. 1803790-44-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique trifluoromethyl and cyano functional groups, exhibits remarkable potential in the development of novel therapeutic agents and advanced materials. Its molecular structure, which includes a hydroxymethyl moiety, further enhances its reactivity and versatility in various chemical applications.

In recent years, the demand for trifluoromethylated compounds has surged due to their exceptional biological activity and metabolic stability. Researchers have particularly focused on Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate as a key intermediate in the synthesis of small-molecule inhibitors and bioactive molecules. The presence of the cyano group in this compound also makes it a valuable precursor for the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs.

The synthesis of Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate typically involves multi-step organic reactions, including esterification, nitrile formation, and hydroxymethylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

One of the most intriguing aspects of Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate is its potential role in addressing contemporary challenges in drug discovery. With the rise of antibiotic resistance and the need for targeted therapies, this compound's unique properties offer a promising avenue for the development of next-generation pharmaceuticals. Its trifluoromethyl group, in particular, is known to enhance the lipophilicity and bioavailability of drug candidates, making it a hotspot in medicinal chemistry research.

Beyond pharmaceuticals, Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate has also found applications in the field of agrochemicals. The compound's ability to act as a building block for pesticides and herbicides has been explored, with studies highlighting its efficacy in improving crop protection strategies. This aligns with the growing global emphasis on sustainable agriculture and the need for innovative solutions to enhance food security.

From a commercial perspective, the market for Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate is expected to expand significantly in the coming years. The compound's versatility and the increasing demand for fluorinated compounds in various industries underscore its economic importance. Manufacturers and suppliers are investing in scalable synthesis methods to meet the rising demand while maintaining high standards of quality and safety.

In conclusion, Ethyl 5-cyano-4-hydroxymethyl-2-(trifluoromethyl)phenylacetate (CAS No. 1803790-44-4) represents a cutting-edge compound with wide-ranging applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and reactivity profile make it a valuable asset in modern chemical research and industrial processes. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of drug development and material science.